Cas no 164918-61-0 (Monosodium Bromoisocyanurate Hydrate)

• Product Name: Monosodium Bromoisocyanurate Hydrate
• CAS No: 164918-61-0
• MF: C₃H₃BrN₃NaO₃
• MW: 231.967990159988
• MDL: MFCD28010341
• CID: 65723
• PubChem ID: 87565015
• Update Time: 2025-05-26

Monosodium Bromoisocyanurate Hydrate Chemical and Physical Properties

Names and Identifiers

• N-Bromoisocyanuric acid monosodium salt
• 1-Bromo-1,3,5-triazine-2,4,6(1H,3H,5H)-trione sodium salt
• Monosodium Bromoisocyanurate Hydrate
• BROMOISOCYANURIC ACID MONOSODIUM SALT HYDRATE
• sodium,6-bromo-1,3-diaza-5-azanidacyclohexane-2,4-dione
• N-Bromoisocyanuric
• sodium bromoisocyanurate
• Monosodium Bromoisocyanurate
• SODIUM BROMOISOCYANURATE HYDRATE
• MonosodiuM BroMoisocyanurate Monosodium Bromoisocyanurate Hydrate
• BROMOISOCYANURIC ACID MONOSODIUM SALT
• Sodium 3-bromo-2,4,6-trioxo-1,3,5-triazinan-1-ide

• MDL： MFCD28010341
• Inchi： 1S/C3H2BrN3O3.Na.H/c4-7-2(9)5-1(8)6-3(7)10;;/h(H2,5,6,8,9,10);;
• InChI Key： IXRCABHVHHZRBF-UHFFFAOYSA-N
• SMILES： BrN1C(NC(=O)NC1=O)=O.[NaH]

Computed Properties

• Exact Mass: 212.91500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 81.96000
• LogP: 0.48350
• Vapor Pressure: Not available
• Solubility: Insoluble in water

Monosodium Bromoisocyanurate Hydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Monosodium Bromoisocyanurate Hydrate

Comprehensive Guide to Monosodium Bromoisocyanurate Hydrate (CAS No. 164918-61-0): Properties, Applications, and Industry Insights

Monosodium Bromoisocyanurate Hydrate (CAS No. 164918-61-0) is a specialized chemical compound widely recognized for its efficacy in water treatment, disinfection, and industrial applications. As a derivative of bromoisocyanurate, this compound combines the oxidative power of bromine with the stability of cyanuric acid, making it a preferred choice for modern sanitation solutions. Its unique molecular structure, NaBr(CNO)3·xH2O, ensures controlled release of active bromine, addressing growing concerns about microbial resistance and environmental sustainability.

In recent years, the demand for Monosodium Bromoisocyanurate Hydrate has surged due to its advantages over traditional chlorine-based disinfectants. Unlike chlorine, this compound minimizes the formation of harmful byproducts like trihalomethanes (THMs), aligning with stringent regulations such as the EPA’s Disinfectants and Disinfection Byproducts Rule (DBPR). Researchers and industry professionals frequently search for "bromine-based disinfectants vs chlorine" or "eco-friendly water treatment chemicals," reflecting a shift toward safer alternatives. The compound’s hydrated form also enhances solubility, ensuring efficient application in swimming pools, cooling towers, and wastewater systems.

The versatility of CAS No. 164918-61-0 extends beyond water treatment. It is increasingly adopted in the food processing industry for equipment sanitation, addressing consumer concerns about "foodborne pathogen prevention." Studies highlight its effectiveness against resilient pathogens like Legionella pneumophila and Escherichia coli, making it a topic of interest for queries such as "best disinfectant for biofilm removal." Additionally, its compatibility with automated dosing systems answers the industry’s need for "smart water treatment solutions," a trending topic in IoT-driven industrial automation.

From a chemical perspective, the stability of Monosodium Bromoisocyanurate Hydrate under varying pH levels (optimal range: 7.0–8.5) makes it suitable for diverse environments. Its extended shelf life and low corrosivity further reduce operational costs, a key consideration for facilities searching for "cost-effective disinfection methods." Analytical techniques like HPLC and titrimetry are commonly employed to monitor its active bromine content, ensuring consistent performance—a detail often queried by quality control professionals.

Environmental and safety profiles of CAS No. 164918-61-0 are equally noteworthy. The compound degrades into non-toxic residues, addressing "green chemistry" initiatives. Regulatory databases like REACH and NSF certifications frequently list it as compliant, a critical factor for procurement teams searching for "approved water treatment additives." Its role in reducing antibiotic resistance gene transfer in aquatic environments also aligns with One Health objectives, a hotspot in current research.

In conclusion, Monosodium Bromoisocyanurate Hydrate represents a paradigm shift in disinfection technology. By integrating answers to high-volume queries like "how to improve water treatment efficiency" or "alternatives to chlorine disinfection," this guide underscores its scientific merits and practical relevance. As industries prioritize sustainability and efficacy, this compound is poised to remain at the forefront of innovation.